Cas no 705250-88-0 (trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid)

• Product Name: trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid
• CAS No: 705250-88-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 68658
• PubChem ID: 39057974
• Update Time: 2025-11-02

trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-rel-2-(2-Methylphenyl)cyclopropanecarboxylic acid
• LogP
• (1R,2R)-2-(2-methylphenyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-O-TOLYLCYCLOPROPANECARBOXYLIC ACID
• Cyclopropanecarboxylic acid, 2-(2-methylphenyl)-, (1R,2R)-rel-
• trans-2-o-tolylcyclopropanecarboxylic acid
• AKOS017343929
• Z2306910181
• DTXSID50653424
• trans-2-(o-Tolyl)cyclopropanecarboxylic Acid
• rac-(1R,2R)-2-(2-methylphenyl)cyclopropane-1-carboxylic acid
• 1821802-95-2
• starbld0015445
• rel-(1R,2R)-2-(o-Tolyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(o-tolyl)cyclopropanecarboxylic acid
• AC8631
• AC7993
• (1R,2R)-2-(o-Tolyl)cyclopropane-1-carboxylic acid
• 705250-88-0
• EN300-302118
• SCHEMBL14892502
• A9298
• trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid

• MDL： MFCD11574960
• Inchi： 1S/C11H12O2/c1-7-4-2-3-5-8(7)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)/t9-,10+/m0/s1
• InChI Key： JLTWVSDENGCCEJ-VHSXEESVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 176.084
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.207
• Boiling Point: 334.564°C at 760 mmHg
• Flash Point: 153.315°C
• Refractive Index: 1.589

trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid

Comprehensive Guide to trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 705250-88-0)

In the ever-evolving field of organic chemistry, trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 705250-88-0) has emerged as a compound of significant interest. This cyclopropane derivative is widely studied for its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly focusing on this compound due to its stereochemical complexity and functional versatility.

The cyclopropane ring in trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid is known for its high ring strain, which contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of the 2-methylphenyl group and the carboxylic acid functionality further enhances its utility in various chemical transformations. These features have led to a surge in searches related to its synthesis, properties, and applications, particularly in drug discovery and development.

One of the most frequently asked questions about trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid is its role in medicinal chemistry. Recent studies suggest that cyclopropane-containing compounds, such as this one, exhibit promising biological activities, including antimicrobial and anti-inflammatory effects. This has sparked interest in its potential as a building block for novel therapeutics, aligning with the growing demand for innovative drug candidates in the pharmaceutical industry.

Another hot topic surrounding CAS No. 705250-88-0 is its use in asymmetric synthesis. The (1R,2R) stereochemistry of this compound makes it a valuable chiral auxiliary or ligand in catalytic reactions. Researchers are exploring its application in enantioselective transformations, which are crucial for producing optically active compounds with high purity—a key requirement in the synthesis of active pharmaceutical ingredients (APIs).

From a commercial perspective, the demand for trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid is on the rise, driven by its versatility and the expanding applications of cyclopropane derivatives. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, research laboratories, and industrial R&D departments. Its CAS number 705250-88-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In material science, the rigid structure of the cyclopropane ring in trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid offers interesting possibilities for designing novel polymers and advanced materials. Its incorporation into polymer backbones can enhance thermal stability and mechanical properties, making it a subject of interest for developing high-performance materials.

Environmental and safety considerations are also part of the discourse around CAS No. 705250-88-0. While this compound is not classified as hazardous under current regulations, proper handling and storage are essential to ensure safety in laboratory and industrial settings. Researchers often inquire about its stability, solubility, and compatibility with other reagents—information that is critical for experimental planning and process optimization.

The synthesis of trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid typically involves cyclopropanation reactions, where a carbene or carbenoid species reacts with an alkene precursor. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing waste and enhancing sustainability—a trend that resonates with the global push for greener chemistry practices.

Analytical characterization of trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid relies on techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for confirming its structure, purity, and stereochemical configuration, which are vital for its intended applications.

Looking ahead, the future of trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid appears promising. With ongoing research into its properties and applications, this compound is poised to play a pivotal role in advancing various scientific and industrial fields. Its CAS number 705250-88-0 will continue to be a key reference for researchers, suppliers, and regulatory bodies alike.

In conclusion, trans,rac-(1R,2R)-2-(2-Methylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 705250-88-0) is a compound of great interest due to its structural features, reactivity, and wide-ranging applications. Whether in drug discovery, asymmetric synthesis, or material science, its potential is vast and still being explored. As the scientific community delves deeper into its capabilities, this compound is likely to remain a focal point of research and innovation.